Cas no 50715-02-1 (triacontylbenzene)

triacontylbenzene structure
triacontylbenzene structure
Product Name:triacontylbenzene
CAS No:50715-02-1
MF:C36H66
MW:498.909251689911
CID:1568810
PubChem ID:14228598
Update Time:2025-04-21

triacontylbenzene Chemical and Physical Properties

Names and Identifiers

    • triacontylbenzene
    • benzene, triacontyl-
    • LogP
    • 50715-02-1
    • DTXSID601316199
    • RNLHVNMGMAMAHJ-UHFFFAOYSA-N
    • Inchi: 1S/C36H66/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28-30-33-36-34-31-29-32-35-36/h29,31-32,34-35H,2-28,30,33H2,1H3
    • InChI Key: RNLHVNMGMAMAHJ-UHFFFAOYSA-N
    • SMILES: C(CCCCCCCCCCCCCCC)CCCCCCCCCCCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 498.51678
  • Monoisotopic Mass: 498.516452105g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 29
  • Complexity: 380
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 18.5
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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